Cas no 193891-96-2 (4-amino-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide)

• Product Name: 4-amino-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide
• CAS No: 193891-96-2
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 1073518
• PubChem ID: 2151848
• Update Time: 2025-04-20

4-amino-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diallyl-4-aminobenzenesulfonamide
• [(4-aminophenyl)sulfonyl]diprop-2-enylamine
• AC1M1NTI
• AN-329
• ARONIS006376
• CTK5J4448
• MolPort-000-367-791
• SureCN6379113
• AKOS BBB/035
• AKOS BBS-00000299
• N,N-DIALLYL-4-AMINO-BENZENESULFONAMIDE
• 4-amino-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide
• STK123374
• SCHEMBL6379113
• HMS1598I10
• SR-01000286386-1
• CS-0318352
• 4-amino-N,N-bis(prop-2-en-1-yl)benzenesulfonamide
• 4-amino-N,N-di(prop-2-en-1-yl)benzenesulfonamide
• SR-01000286386
• DTXSID60366715
• AN-329/42667727
• 193891-96-2
• F1618-0519
• AKOS000268331
• 4-amino-N,N-bis(prop-2-enyl)benzenesulfonamide

• MDL： MFCD04528989
• Inchi： 1S/C12H16N2O2S/c1-3-9-14(10-4-2)17(15,16)12-7-5-11(13)6-8-12/h3-8H,1-2,9-10,13H2
• InChI Key： AXARZLMYPYOPDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CC=C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 252.09324893g/mol
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

4-amino-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT